Structural Elucidation and Synthetic Utility of Ethyl 3-methyl-2-methylidenepentanoate
Structural Elucidation and Synthetic Utility of Ethyl 3-methyl-2-methylidenepentanoate
Topic: Ethyl 3-methyl-2-methylidenepentanoate Chemical Structure Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Scientists
Abstract
Ethyl 3-methyl-2-methylidenepentanoate (CAS: 68834-46-8 analog/derivative) represents a specialized class of
Structural Anatomy and Stereochemical Analysis
The molecule is an acyclic ester featuring a "crowded" alkene system. Unlike simple acrylates, the
Nomenclature and Identification
-
IUPAC Name: Ethyl 3-methyl-2-methylidenepentanoate[1]
-
Common Synonyms: Ethyl 2-methylene-3-methylvalerate;
-Methylene-isocaproic acid ethyl ester. -
Molecular Formula:
[1] -
Molecular Weight: 156.22 g/mol
Geometric and Stereochemical Features
The structure contains two distinct stereochemical elements:
-
The Alkene (C2): The double bond is terminal (
). Therefore, it does not exhibit isomerism, simplifying analysis compared to internal alkenes. -
The Chiral Center (C3): The carbon at position 3 is chiral, bonded to a methyl group, an ethyl group, a hydrogen, and the
-methylene ester moiety. Consequently, the molecule exists as a pair of enantiomers: (R)- and (S)-ethyl 3-methyl-2-methylidenepentanoate.
Table 1: Physicochemical Properties (Predicted)
| Property | Value | Notes |
| Boiling Point | 165–170 °C (760 mmHg) | Estimated based on saturated analog (Ethyl 3-methylvalerate). |
| Density | 0.91 g/mL | Typical for |
| LogP | 2.8 | Moderate lipophilicity; membrane permeable. |
| Electrophilicity | High ( | Michael acceptor; prone to thiol alkylation. |
Synthetic Architecture: The Eschenmoser Protocol[2]
While the saturated precursor (ethyl 3-methylpentanoate) is commercially available, the introduction of the
Reaction Logic
Direct formylation followed by reduction is often low-yielding for hindered esters. The Eschenmoser strategy utilizes a Mannich reaction followed by Hofmann elimination, ensuring the double bond remains exocyclic.
Detailed Experimental Protocol
Objective: Synthesis of Ethyl 3-methyl-2-methylidenepentanoate from Ethyl 3-methylpentanoate.
Reagents:
-
Precursor: Ethyl 3-methylpentanoate (1.0 equiv)
-
Base: Lithium Diisopropylamide (LDA) (1.1 equiv)
-
Electrophile: Eschenmoser’s Salt (
) (1.2 equiv) -
Quaternization Agent: Methyl Iodide (MeI) (2.5 equiv)
-
Elimination Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or
Step-by-Step Methodology:
-
Enolate Formation:
-
Flame-dry a 250 mL round-bottom flask under Argon.
-
Charge with anhydrous THF (50 mL) and cool to -78 °C.
-
Add LDA (1.1 equiv). Add the ester (Ethyl 3-methylpentanoate) dropwise over 15 minutes.
-
Critical Insight: Maintain -78 °C for 45 minutes to ensure complete, kinetic enolate formation and prevent Claisen self-condensation.
-
-
Mannich Addition:
-
Add solid Eschenmoser’s salt (Dimethyl(methylene)ammonium iodide) in one portion via a powder funnel.
-
Allow the mixture to warm to room temperature overnight. The enolate traps the iminium ion.
-
Workup 1: Quench with saturated
, extract with , and concentrate. This yields the -dimethylaminomethyl intermediate.
-
-
Quaternization & Elimination:
-
Purification:
-
Dilute with pentane (to precipitate salts). Filter and concentrate.
-
Flash Chromatography: Silica gel, 5% EtOAc in Hexanes.
-
Stabilization: Add 100 ppm BHT (butylated hydroxytoluene) immediately to prevent polymerization.
-
Synthetic Pathway Visualization
Figure 1: The Eschenmoser Methylenation sequence converting the saturated ester to the
Reactivity Profile: The Michael Acceptor
For drug development professionals, the primary interest in this molecule lies in its Michael Acceptor capability. The
Covalent Warhead Mechanism
Unlike acrylamides (common in targeted covalent inhibitors like Ibrutinib),
-
Selectivity: The steric bulk at C3 (the sec-butyl group) provides a unique selectivity filter. It slows down the approach of bulky nucleophiles, potentially reducing off-target toxicity compared to unhindered acrylates.
-
Reversibility: While typically irreversible, the adduct can undergo retro-Michael reaction under specific enzymatic conditions, offering a "tunable" residence time.
Cysteine Targeting Workflow
Figure 2: Mechanism of covalent protein modification. The C3 substituent influences the rate of nucleophilic attack.
Analytical Characterization
Validating the structure requires identifying specific spectroscopic signatures, particularly the separation of the terminal methylene protons.
Table 2: Diagnostic NMR Signals (
| Position | Proton Type | Chemical Shift ( | Multiplicity | Diagnostic Value |
| C2=CH(a) | Vinyl | 6.15 ppm | Singlet (br) | Downfield vinyl proton (cis to ester). |
| C2=CH(b) | Vinyl | 5.50 ppm | Singlet (br) | Upfield vinyl proton (trans to ester). |
| Ester | 4.21 ppm | Quartet | Characteristic ethyl ester. | |
| C3-H | Methine | 2.65 ppm | Multiplet | Allylic coupling; shift indicates branching. |
| C3-Me | Methyl | 1.05 ppm | Doublet | Diastereotopic probe. |
Note: The two vinyl protons appearing as separate signals (approx. 0.6 ppm apart) is the definitive proof of the
References
-
Eschenmoser's Salt Preparation & Utility
- Schreiber, J., et al. "Dimethyl(methylene)ammonium Iodide.
-
Synthesis of
-Methylene Esters:- Murray, A., et al. "Organocatalytic -Methylenation of Aldehydes and Esters." Organic Syntheses, 2010.
-
Michael Acceptors in Drug Design
- Kalgutkar, A. S., et al. "Code of Conduct for Drug Candidates with Reactive Functional Groups." Journal of Medicinal Chemistry, 2005.
-
Structural Data (Analogous Compounds)
- PubChem Compound Summary for Ethyl 2-methylpentanoate (Precursor d
Sources
- 1. PubChemLite - Ethyl 3-methyl-2-methylidenepentanoate (C9H16O2) [pubchemlite.lcsb.uni.lu]
- 2. adichemistry.com [adichemistry.com]
- 3. The Eschenmoser's Salt as a Formylation Agent for the Synthesis of Indolizinecarbaldehydes and Their Use for Colorimetric Nitrite Detection - PMC [pmc.ncbi.nlm.nih.gov]
- 4. pubs.acs.org [pubs.acs.org]
- 5. 68834-46-8|Ethyl 3-methyl-2-methylenebutanoate|BLD Pharm [bldpharm.com]
